Cas no 2229642-76-4 (2-amino-3-hydroxy-4-methyl-5-phenylpent-4-enoic acid)

• Product Name: 2-amino-3-hydroxy-4-methyl-5-phenylpent-4-enoic acid
• CAS No: 2229642-76-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6191251
• PubChem ID: 165790309
• Update Time: 2025-08-04

2-amino-3-hydroxy-4-methyl-5-phenylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-4-methyl-5-phenylpent-4-enoic acid
• EN300-1879902
• 2229642-76-4

• Inchi： 1S/C12H15NO3/c1-8(11(14)10(13)12(15)16)7-9-5-3-2-4-6-9/h2-7,10-11,14H,13H2,1H3,(H,15,16)/b8-7+
• InChI Key： WYKQSGPOCFUPGK-BQYQJAHWSA-N
• SMILES： OC(/C(/C)=C/C1C=CC=CC=1)C(C(=O)O)N

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-hydroxy-4-methyl-5-phenylpent-4-enoic acid

Introduction to 2-amino-3-hydroxy-4-methyl-5-phenylpent-4-enoic acid (CAS No. 2229642-76-4)

2-amino-3-hydroxy-4-methyl-5-phenylpent-4-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2229642-76-4, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and biochemistry. This molecule, characterized by its amino, hydroxyl, and phenyl substituents, exhibits a unique arrangement of functional groups that makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-amino-3-hydroxy-4-methyl-5-phenylpent-4-enoic acid consists of a pentenoic acid backbone with additional substituents that contribute to its distinct chemical properties. The presence of both an amino group and a hydroxyl group makes this compound a potential chiral center, which is crucial for the development of enantiomerically pure drugs. The phenyl group further enhances its aromaticity, which can influence its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of structurally diverse organic compounds. 2-amino-3-hydroxy-4-methyl-5-phenylpent-4-enoic acid has been studied for its potential role in modulating various biological pathways. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for the development of novel therapeutic agents.

One of the most compelling aspects of 2-amino-3-hydroxy-4-methyl-5-phenylpent-4-enoic acid is its structural versatility. The combination of functional groups allows for modifications that can fine-tune its biological activity. For instance, derivatization of the amino group can lead to amides or sulfonamides, which are common pharmacophores in drug design. Similarly, the hydroxyl group can be converted into ether or ester functionalities, further expanding the chemical space available for exploration.

The phenyl ring in 2-amino-3-hydroxy-4-methyl-5-phenylpent-4-ennoic acid also offers opportunities for structural diversification. Functionalization at different positions on the phenyl ring can alter the compound's solubility, bioavailability, and binding affinity to biological targets. This flexibility makes it an attractive candidate for high-throughput screening and virtual docking studies to identify potential drug candidates.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. These tools have been instrumental in understanding the behavior of 2-amino--3-hydroxy--4-methyl--5--phenylpent--4-ennoic acid in various biological systems. For example, molecular dynamics simulations have revealed insights into how this compound interacts with proteins and nucleic acids, providing a foundation for rational drug design.

In addition to its structural diversity, 2-amino--3-hydroxy--4-methyl--5--phenylpent--4-ennoic acid has shown promise in preclinical studies. Research indicates that it may have applications in treating inflammatory diseases, neurological disorders, and even cancer. The exact mechanisms by which it exerts its effects are still under investigation, but initial findings suggest that it can modulate key signaling pathways involved in these conditions.

The synthesis of 2-amino--3-hydroxy--4-methyl--5--phenylpent--4-ennoic acid presents both challenges and opportunities. While traditional synthetic routes have been established, there is ongoing research to develop more efficient and scalable methods. Advances in green chemistry principles have also led to the exploration of sustainable synthetic pathways that minimize waste and reduce environmental impact.

The pharmaceutical industry is increasingly focused on developing drugs with improved efficacy and reduced side effects. 2-amino--3-hydroxy--4-methyl--5--phenylpent--4-ennoic acid fits well within this paradigm as it offers a unique structural framework that can be optimized for therapeutic use. Its potential as a lead compound or intermediate in drug development makes it a subject of great interest for researchers worldwide.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in specific ways. 2-amino--3-hydroxy--4-methyl--5--phenylpent--4-ennoic acid represents just one example of how structurally complex organic compounds can be leveraged to develop novel therapeutics. Future research will likely uncover even more about its potential applications and mechanisms of action.

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